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Introduction

Fluquinconazole is a broad-spectrum systemic fungicide belonging to the triazole chemical
class. It is utilized in agriculture primarily as a seed treatment to protect a variety of crops from
seed- and soil-borne fungal pathogens. Its mechanism of action involves the inhibition of sterol
biosynthesis in fungi, a critical process for the formation of functional cell membranes. This
document provides detailed application notes and experimental protocols for the use of
fluquinconazole as a seed treatment, intended for research and development purposes.

Mechanism of Action

Fluquinconazole is classified as a Group 3 fungicide by the Fungicide Resistance Action
Committee (FRAC). Its mode of action is the inhibition of demethylation at position 14 of
lanosterol or other methylsterols, which is a crucial step in the biosynthesis of ergosterol.
Ergosterol is an essential component of the fungal cell membrane, providing structure and
regulating fluidity. By inhibiting the enzyme 14a-demethylase, fluquinconazole disrupts the
production of ergosterol, leading to an accumulation of toxic sterol precursors and ultimately
compromising the integrity and function of the fungal cell membrane. This disruption of
membrane formation inhibits fungal growth and proliferation.[1][2][3][4][5]
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Target Crops and Pathogens

Fluquinconazole seed treatment is effective against a range of fungal diseases in several key

agricultural crops.

Crop Target Pathogen(s) Common Disease Name(s)
Gaeumannomyces graminis )
T i Take-all (suppression),
var. tritici, Tilletia caries,
) ) ) Common Bunt, Flag Smut,
Wheat Urocystis agropyri, Ustilago )
o o - ) Loose Smut, Stripe Rust, Leaf
tritici, Puccinia striiformis, o
S ~ Rust, Septoria Tritici Blotch
Puccinia triticina, Septoria tritici
Pyrenophora teres, Erysiphe
o ) ] Net Blotch (Scald), Powdery
Barley graminis f.sp. hordei, Ustilago )
Mildew, Loose Smut
nuda
Canola Leptosphaeria maculans Blackleg (suppression)
Soybean Phakopsora pachyrhizi Asian Soybean Rust

Quantitative Data Summary

The following tables summarize quantitative data on the application rates and efficacy of

fluquinconazole as a seed treatment from various studies and product labels.

Table 1: Recommended Application Rates
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Application Rate per

Crop Disease Notes
Tonne of Seed
Take-all
suppression),
(supp ) May be diluted with
Common Bunt, Flag )
Wheat 3.0-45L water for improved
Smut, Loose Smut,
o coverage.[6]
Rusts, Septoria Tritici
Blotch
Often used in
Barl Leaf Scald, Powdery 30L+1.0Lof combination with other
arle
Y Mildew, Loose Smut Tebuconazole 25T fungicides for broader
spectrum control.[6]
Blackleg ) )
Canola 20L Applied undiluted.[6]

(suppression)

Table 2: Efficacy Data from Research Studies
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Efficacy
Crop Pathogen Result Reference
Measurement
Phakopsora Average Yield Meta-analysis of
Soybean o ) 120.4 kg/ha ]
pachyrhizi Gain 74 studies[7]
Significantly
reduced internal
_ infection and
Leptosphaeria ) ) ) Marcroft and
Canola Disease Severity  plant mortality
maculans ) Potter (2008)[8]
under high
disease
pressure.
26% - 38%
Gaeumannomyc increase
o ) Bateman et al.
Wheat es graminis var. Yield Increase compared to
o : (2004)[9]
tritici inoculated
control.
Moderately
reduced infection
) on resistant
Leptosphaeria Cotyledon o )
Canola ] varieties, slight [10]
maculans Infection ,
reduction on
susceptible
varieties.

Experimental Protocols

The following are generalized protocols for conducting field trials to evaluate the efficacy of
fluguinconazole seed treatment. These protocols are synthesized from methodologies
described in agricultural research literature.

Protocol 1: Field Efficacy Trial for Control of Take-all
(Gaeumannomyces graminis vatr. tritici) in Wheat
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1. Objective: To evaluate the efficacy of fluquinconazole seed treatment in reducing the
incidence and severity of take-all and its impact on wheat yield.

2. Experimental Design:

e Randomized complete block design with a minimum of four replications.

e Plot size: e.g., 1.5 m x 10 m.

3. Treatments:

o Untreated control (no fungicide seed treatment).

¢ Fluquinconazole seed treatment at a standard rate (e.g., 4.5 L/tonne of seed).

e Fluquinconazole seed treatment at a reduced rate (e.g., 3.0 L/tonne of seed).

» Positive control (a registered standard fungicide for take-all).

4. Seed Treatment Application:

o Calculate the required amount of fluquinconazole formulation and seed for each treatment.

e In a suitable seed treater (e.g., a small-batch concrete mixer or specialized laboratory seed
treater), evenly apply the fungicide to the seed.

» Allow the treated seed to air dry before packaging and labeling for each plot.
5. Field Establishment:

» Select a field with a history of take-all or artificially inoculate the soil with G. graminis var.
tritici.

» Sow the treated seeds at a standard seeding rate for the region.
6. Data Collection:

o Plant Stand Counts: At the two to three-leaf stage, count the number of emerged seedlings
in a designated area of each plot.
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o Disease Assessment: At the grain-filling stage (e.g., Zadoks growth stage 75), randomly
collect a specified number of plants (e.g., 50) from each plot.

o Carefully wash the roots and assess for take-all symptoms (blackening of the roots and
stem base).

o Score the severity of the disease on a 0-100% scale or a suitable rating scale.

 Yield Data: Harvest the central area of each plot and determine the grain yield ( kg/ha ),
adjusting for moisture content.

e Grain Quality: Assess parameters such as test weight and thousand-grain weight.
7. Data Analysis:

e Analyze the data using Analysis of Variance (ANOVA) appropriate for a randomized
complete block design.

o Use a suitable mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Greenhouse Efficacy Trial for Control of
Blackleg (Leptosphaeria maculans) in Canola

1. Objective: To determine the efficacy of fluquinconazole seed treatment in protecting canola
seedlings from blackleg infection under controlled conditions.

2. Experimental Design:

Completely randomized design with a minimum of five replications.
3. Treatments:

Untreated control.

Fluquinconazole seed treatment at the recommended rate (e.g., 2.0 L/tonne).

Other experimental fungicide seed treatments.
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4. Plant Culture:
e Sow treated and untreated canola seeds in pots containing a sterilized potting mix.

o Grow the plants in a greenhouse or growth chamber with controlled temperature and light
conditions.

5. Inoculation:

» At the cotyledon stage (approximately 10-14 days after sowing), inoculate the seedlings with
a spore suspension of L. maculans.

o Apply a small droplet of the spore suspension to the center of each cotyledon.
6. Disease Assessment:

o After a designated incubation period (e.g., 12-14 days post-inoculation), assess the
cotyledons for the presence and size of lesions.

e Disease severity can be rated on a scale (e.g., 0 = no symptoms, 5 = cotyledon death).
7. Data Analysis:

e Analyze the disease severity data using non-parametric statistical tests (e.g., Kruskal-Wallis
test) or ANOVA on transformed data if assumptions are met.

Visualizations
Signaling Pathway: Inhibition of Ergosterol Biosynthesis

Caption: Inhibition of the ergosterol biosynthesis pathway by fluquinconazole.

Experimental Workflow: Field Efficacy Trial
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Caption: Generalized workflow for a field efficacy trial of seed treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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